BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Gas Sensing
Selectivity of Cr2NiO4 and ZnO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chromium nickel oxide (Cr2NiO4)

Cat. No.: B088943

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the gas sensing selectivity of Chromium Nickel
Oxide (Cr2NiO4) and Zinc Oxide (ZnO). The information is curated for researchers and
professionals in material science and drug development who require a nuanced understanding
of gas sensor performance for various applications, including environmental monitoring and
diagnostics.

Executive Summary

Zinc Oxide (ZnO) is a widely researched n-type semiconductor known for its high sensitivity to
a variety of reducing and oxidizing gases. Its sensing properties are well-documented, making
it a benchmark material in gas sensor technology. In contrast, Chromium Nickel Oxide
(Cr2NiO4), a p-type semiconductor with a spinel structure, is a less explored material for gas
sensing applications. This guide synthesizes available data to draw a comparative analysis of
their gas sensing selectivity. Due to the limited direct experimental data on Cr2NiO4, its
potential gas sensing characteristics are inferred from studies on its constituent oxides, Cr203
and NiO, and related complex metal oxides.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data on the gas sensing performance of ZnO
and inferred properties for Cr2NiO4 based on related compounds.
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Table 1: Gas Sensing Performance of Zinc Oxide (ZnO)

. Operating o
Concentration Responsel/Sen  Selectivity
Target Gas Temperature .
(ppm) sitivity Notes
(°C)
More selective to
High (Response NO2 over NH3,
NO2 10-100 200 _
=36.3)[1] Chlorine, and
Ethanol[1]
_ Highly selective
Very High )
against NH3,
H2S 5-30 400 (Response =
DMA, and
7400 at 30 ppm)
acetone[2]
Sensitive to CO,
) CH4, and NO2 at
CO 1000 200 - 350 Moderate to High _ _
different optimal
temperatures[3]
Sensitive to CO,
CH4, and NO2 at
CH4 1% 250 Moderate ) )
different optimal
temperatures[3]
High (Response o
Good selectivity
=521 for LPG )
Ethanol 500 350 S against CO,
which is similar)
CO2, and H2[4]
[4]
) Good selectivity
High (Response )
LPG 500 350 against CO,
=521)[4]
CO2, and H2[4]
Improved
Moderate (ZnO- o )
i selectivity with
Butanone 100 145 TiO2-rGO )
_ composite
composite) )
material[5]
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Table 2: Inferred Gas Sensing Performance of Chromium Nickel Oxide (Cr2NiO4) and
Related Oxides
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Material

Target Gas

Concentrati
on (ppm)

Operating
Temperatur
e (°C)

ResponselS
ensitivity

Selectivity
Notes

NiO

Allyl

Mercaptan

20

225

High

Highly
selective
against
ethanol,
acetone,
isoprene,
toluene,
ammonia,
hydrogen,
and NO2[6]

Sn-doped
NiO

Hydrogen

100

Not specified

Enhanced

response

Excellent
selectivity
towards

hydrogen[7]

Ga-doped
NiO

Ethanol

50

Not specified

Significantly
enhanced

response

Outstanding
selectivity to
ethanol[8]

Ce-doped
NiO

NO2

Not specified

150

High

Selective
towards NO2
over LPG,
NH3, and
Acetone[9]

Cr203

Ethanol

Not specified

200 - 375

Good

response

Primarily
studied for
ethanol

sensing[10]

SnO2-Cr203

H2 vs. CO

Not specified

Not specified

Opposite
sensing

response

Demonstrate
s potential for
high
selectivity
between
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reducing

gases[11]

Selective

response to
(CoCrFeMnNi P

H2S 3 Not specified High H2S over
)304
NO2, H2, and
NH3[12]
Analysis:

e ZnO demonstrates high sensitivity to a broad range of gases, with selectivity often being
tuned by modifying its morphology, doping, or operating temperature. It shows particularly
high responses to H2S and NO2.

o Based on the data from related oxides, Cr2NiO4, as a p-type semiconductor, is anticipated to
show strong responses to oxidizing gases like NO2 and potentially good selectivity towards
specific volatile organic compounds (VOCSs) and sulfur-containing compounds. The behavior
of NiO suggests a high potential for selectivity towards specific organic molecules. The
inclusion of chromium, as seen in Cr203 and SnO2-Cr203 composites, can introduce
unique selectivity patterns, potentially allowing for the discrimination between similar
reducing gases.

Experimental Protocols

Synthesis of Gas Sensing Materials
Zinc Oxide (ZnO) Nanoparticles (Sol-Gel Method)

e Precursor Solution: A 0.2 M solution of zinc acetate dihydrate (Zn(CH3COQ)2:2H20) is
prepared by dissolving the salt in deionized water with stirring.[1]

o Complexing Agent: Acetic acid can be added as a complexing agent to control the hydrolysis
and condensation rates.

o Gel Formation: A stabilizing agent like Triton X-100 can be added to the solution, followed by
stirring for several hours at room temperature.[1]
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» Precipitation: A precipitating agent, such as ammonium hydroxide, is added dropwise to the
solution until a precipitate is formed.[1]

» Washing and Drying: The precipitate is filtered, washed multiple times with deionized water
and ethanol to remove impurities, and then dried in an oven at a moderate temperature (e.g.,
100 °C).

o Calcination: The dried powder is calcined at a higher temperature (e.g., 400-600 °C) in air to
obtain crystalline ZnO nanopatrticles.

Chromium Nickel Oxide (Cr2NiO4) Nanoparticles (Hypothetical Co-Precipitation Method)

This is a generalized method as direct synthesis protocols for Cr2NiO4 gas sensors are not
readily available in the reviewed literature.

Precursor Solution: Stoichiometric amounts of chromium nitrate (Cr(NO3)3:9H20) and nickel
nitrate (Ni(NO3)2:6H20) are dissolved in deionized water to form a mixed salt solution.

Precipitation: A precipitating agent, such as a solution of sodium hydroxide (NaOH) or
ammonium hydroxide (NH4OH), is slowly added to the mixed salt solution under vigorous
stirring to co-precipitate the metal hydroxides. The pH of the solution is carefully controlled.

Aging: The resulting precipitate is aged in the mother liquor for a period to ensure complete
precipitation and homogeneity.

Washing and Drying: The precipitate is separated by centrifugation or filtration, washed
thoroughly with deionized water to remove residual ions, and then dried in an oven.

Calcination: The dried precursor powder is calcined at a high temperature (e.g., 700-900 °C)
in air to induce the formation of the Cr2NiO4 spinel phase.

Gas Sensor Fabrication and Testing

e Sensing Material Paste: The synthesized nanopowder (ZnO or Cr2NiO4) is mixed with an
organic binder (e.g., ethyl cellulose) and a solvent (e.g., terpineol) to form a homogenous
paste.
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» Deposition: The paste is typically screen-printed or drop-coated onto an alumina substrate
fitted with interdigitated electrodes (usually platinum or gold).

e Annealing: The coated substrate is annealed at a specific temperature to remove the organic
binder and ensure good adhesion of the sensing film to the substrate and electrodes.

e Gas Sensing Measurement:

o

The sensor is placed in a sealed test chamber with a gas inlet and outlet.

o A constant voltage is applied across the electrodes, and the resistance of the sensing film
is continuously monitored.

o The chamber is first filled with a reference gas (usually dry air) to establish a baseline
resistance.

o A known concentration of the target gas is then introduced into the chamber.
o The change in resistance upon exposure to the target gas is recorded.

o The sensor response is calculated as the ratio of the resistance in air to the resistance in
the target gas (for n-type sensors like ZnO) or the ratio of the resistance in the target gas
to the resistance in air (for p-type sensors like Cr2NiO4).

o The response and recovery times are measured as the time taken for the sensor to reach
90% of its final response and to return to 90% of its baseline resistance, respectively.[1]

o Selectivity is determined by exposing the sensor to various interfering gases at the same
concentration and comparing the responses.

Mandatory Visualization
Gas Sensing Mechanism Diagrams
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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